3,4-Dihydro-1(2H)-quinolinyl(2-piperidinyl)-methanone hydrochloride
Overview
Description
3,4-Dihydro-1(2H)-quinolinyl(2-piperidinyl)-methanone hydrochloride (DHQPMH) is a synthetic compound that has been studied for its potential use in scientific research applications. DHQPMH is a derivative of the piperidine group of compounds and is a member of the quinolinyl family. It is a white crystalline solid with a molecular weight of 463.8 g/mol and a melting point of 176-178°C. DHQPMH has a variety of potential applications in both biochemical and physiological research.
Scientific Research Applications
Synthetic Methodologies
- Quinoline Synthesis : Research by Austin et al. (2007) highlights a method for synthesizing annulated quinolines, including structures similar to 3,4-dihydro-1(2H)-quinolinyl(2-piperidinyl)-methanone hydrochloride, through photocyclisation of substituted benzylidenecyclopentanone O-alkyl and O-acetyloximes. This methodology provides access to a range of quinoline derivatives, showcasing the versatility of these compounds in synthetic organic chemistry Austin et al., 2007.
Material Science and Medicinal Chemistry
- Cytotoxicity Studies : Bonacorso et al. (2016) presented a convergent synthesis of novel trifluoromethyl-substituted (1H-pyrazol-1-yl)(quinolin-4-yl) methanones, highlighting the compound's potential in developing materials with specific biological activities. Their study also explores the cytotoxic effects of these compounds, indicating their relevance in designing therapeutic agents Bonacorso et al., 2016.
Biological Studies
- Pharmacological Profile : Lavreysen et al. (2004) investigated the pharmacological properties of a closely related compound, emphasizing its selective antagonism at metabotropic glutamate (mGlu) receptors. This research provides insights into the biological actions of quinoline derivatives and their potential applications in neurological studies Lavreysen et al., 2004.
Crystal Structure Analysis
- Adduct Formation : Research by Revathi et al. (2015) on the crystal structure of adducts formed by similar piperidinyl methanone compounds offers valuable information on the structural characteristics that could influence the compound's interactions and reactivity. This knowledge is crucial for the development of new materials and drugs Revathi et al., 2015.
properties
IUPAC Name |
3,4-dihydro-2H-quinolin-1-yl(piperidin-2-yl)methanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O.ClH/c18-15(13-8-3-4-10-16-13)17-11-5-7-12-6-1-2-9-14(12)17;/h1-2,6,9,13,16H,3-5,7-8,10-11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSXSMIHZBBQLCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CCCC3=CC=CC=C32.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1236254-93-5 | |
Record name | Methanone, (3,4-dihydro-1(2H)-quinolinyl)-2-piperidinyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1236254-93-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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